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Compound of Interest

Compound Name: 1,4-Cyclohexanedimethanol

Cat. No.: B133615

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations essential for
the proper handling of 1,4-Cyclohexanedimethanol (CHDM). The information is intended to
support risk assessment and the implementation of safe laboratory and manufacturing
practices.

Chemical Identification and Physical Properties

1,4-Cyclohexanedimethanol is a cycloaliphatic diol existing as a mixture of cis and trans
isomers. It is a white waxy solid at room temperature and is primarily used as a monomer in the
synthesis of polyesters and polyurethanes.

Table 1: Physical and Chemical Properties of 1,4-Cyclohexanedimethanol
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Property Value

Molecular Formula CsH1602

Molecular Weight 144.21 g/mol

CAS Number 105-08-8

Melting Point 41-61 °C

Boiling Point 283-286 °C

Flash Point 161-162 °C (closed cup)
Water Solubility Soluble

Vapor Pressure <0.24 hPa at 20 °C
Vapor Density 5 (Air=1)

Toxicological Data

1,4-Cyclohexanedimethanol generally exhibits low acute toxicity. However, it is classified as a
substance that can cause serious eye damage.

Table 2: Summary of Acute Toxicity Data

Exposure Route Species Test Guideline Results

LDso > 2,000 mg/kg

Oral Rat OECD 423
bw[1]
LDso > 2,000 mg/kg
Dermal Rat -
bw[2]
) LCso > 1.25 mg/L (6
Inhalation Rat -

hours)[2]

Table 3: Irritation and Sensitization Data
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Test Species Test Guideline Results
Skin Irritation Rabbit OECD 404 Non-irritating[1][2]
o _ Causes serious eye
Eye Irritation Rabbit OECD 405
damage[1][2]
Skin Sensitization Guinea Pig OECD 406 Not a sensitizer[3]

Hazard Identification and Classification

The primary health hazard associated with 1,4-Cyclohexanedimethanol is its potential to
cause serious eye damage.[1][4][5] It is not classified as a skin irritant or a skin sensitizer.[2][3]

GHS Hazard Statements:
o H318: Causes serious eye damage.[1][5]

Experimental Protocols

Detailed methodologies for key toxicological studies are based on OECD guidelines.

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)

This test assesses the potential of a substance to cause skin irritation or corrosion.
e Test Animal: Albino rabbit.

e Procedure: A single dose of 0.5 g of the test substance is applied to a small area of shaved
skin (approximately 6 cm2) under a semi-occlusive patch for four hours.[2] The untreated skin
of the animal serves as a control. After the exposure period, the residual substance is
removed.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal. The observations are scored on a scale of O to 4.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.nucro-technics.com/services/toxicology/oecd-406-skin-sensitization/
https://www.benchchem.com/product/b133615?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.nucro-technics.com/services/toxicology/oecd-406-skin-sensitization/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Results Interpretation: The scores for erythema and edema are used to calculate a mean
score. Based on this score, the substance is classified for its skin irritation potential. For 1,4-
Cyclohexanedimethanol, no dermal irritation was observed.[2]

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)

This test evaluates the potential of a substance to cause eye irritation or corrosion.
o Test Animal: Albino rabbit.

e Procedure: A single dose of 0.1 mL of the test substance is instilled into the conjunctival sac
of one eye of the animal.[2] The other eye remains untreated and serves as a control. The
eyelids are held together for approximately one second after instillation.

o Observation: The eyes are examined for effects on the cornea (opacity), iris, and conjunctiva
(redness and chemosis) at 1, 24, 48, and 72 hours, and if necessary, for up to 21 days.[2]
The severity of the lesions is scored.

e Results Interpretation: The persistence and severity of the ocular lesions determine the
classification. Studies with 1,4-Cyclohexanedimethanol have shown that it can cause
serious eye damage, with effects on the cornea that may not be reversible within 21 days.[2]

Skin Sensitization (OECD Test Guideline 406)

This test, typically the Guinea Pig Maximization Test (GPMT), assesses the potential for a
substance to induce skin sensitization.

e Test Animal: Guinea pig.
e Procedure: The test involves an induction phase and a challenge phase.

o Induction Phase: The animals are initially exposed to the test substance through
intradermal injections (with and without adjuvant) and a subsequent topical application.

o Challenge Phase: After a rest period of 10-14 days, a non-irritating concentration of the
substance is applied topically to a naive site on both the test and control animals.
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» Observation: The challenge sites are observed for signs of skin reaction (erythema and
edema) at 24 and 48 hours after patch removal.

» Results Interpretation: A substance is considered a sensitizer if a significantly greater
response is observed in the test group compared to the control group. 1,4-
Cyclohexanedimethanol was found to not cause sensitization in laboratory animals.[3]

Signaling Pathways and Mechanism of Toxicity

Currently, there is no specific information available in the public domain regarding the signaling
pathways or molecular mechanisms through which 1,4-Cyclohexanedimethanol exerts its
toxic effects. Its primary toxic effect, severe eye irritation, is likely due to its chemical properties
causing direct damage to the ocular tissues. The metabolic pathway involves a series of
oxidation reactions, with the major metabolite being cyclohexanedicarboxylic acid, which is
primarily excreted in the urine.[2]

Safe Handling and Personal Protective Equipment
(PPE)

A systematic approach is crucial for the safe handling of 1,4-Cyclohexanedimethanol.
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Workflow for Safe Handling of 1,4-Cyclohexanedimethanol

Preparation

Review Safety Data Sheet (SDS)

A\

Ensure proper ventilation

A\

Locate emergency equipment
(eyewash, safety shower)

A\

Don appropriate Personal
Protective Equipment (PPE)

Handling
\

Dispense chemical in a
designated area

A/

Avoid creating dust or aerosols

A/

Keep container closed
when not in use

Post-Handling
Y

Decontaminate work area

A/

Properly dispose of waste

A/

Remove and dispose of
contaminated PPE

A/

Wash hands thoroughly

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of 1,4-Cyclohexanedimethanol.
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Table 4: Recommended Personal Protective Equipment (PPE)

PPE Category Specification Rationale

] o To protect against splashes
) Tightly fitting safety goggles or ) ]
Eye/Face Protection ) and dust, preventing serious
a face shield.[1][4][6]
eye damage.

) ] Chemical-resistant gloves )
Skin Protection o To prevent skin contact.
(e.g., nitrile rubber).[1][6]

) Laboratory coat or other To protect skin and personal
Body Protection ] ) ) o
protective clothing. clothing from contamination.

Generally not required with
) ) adequate ventilation. If dust or To prevent inhalation of
Respiratory Protection ) _
aerosols are generated, use a airborne particles.

NIOSH-approved respirator.[6]

Emergency Procedures
First Aid Measures

o Eye Contact: Immediately rinse cautiously with water for several minutes.[1] Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or
doctor.[5]

o Skin Contact: Wash off with soap and plenty of water.[1]
 Inhalation: Move person into fresh air.[1]

¢ Ingestion: Rinse mouth with water. Do NOT induce vomiting.[1][4]

Accidental Release Measures

e Personal Precautions: Use personal protective equipment.[1] Avoid dust formation and
breathing vapors, mist, or gas.[1] Ensure adequate ventilation.

e Environmental Precautions: Do not let the product enter drains.[1]
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o Containment and Cleaning: Sweep up and shovel.[1] Collect in suitable, closed containers
for disposal.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

o Specific Hazards: Hazardous decomposition products formed under fire conditions include
carbon oxides.[1]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]
Storage and Disposal
o Storage: Keep the container tightly closed in a dry and well-ventilated place.[1]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the chemical to enter drains.[6]
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Emergency Response Logic for 1,4-Cyclohexanedimethanol Exposure

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Immediately flush V\('th water Remove contaminated clothing Move to fresh air Rinse mouth with water
for at least 15 minutes
\ 4 \ 4 \ A
Remove contact lenses Wash area with soap Seek medical attention . -
R N R Do NOT induce vomiting
if possible and water if symptoms occur
\ 4 \ 4 Y
Seek immediate Seek medical attention . }
" . PR - Seek medical attention
medical attention if irritation persists

Click to download full resolution via product page

Caption: A decision-making diagram for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Health and Safety Considerations for Handling 1,4-
Cyclohexanedimethanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133615#health-and-safety-considerations-for-
handling-1-4-cyclohexanedimethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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